Cas no 1361498-36-3 (Methyl 5-fluoro-2-(2,3,6-trichlorophenyl)nicotinate)

• Product Name: Methyl 5-fluoro-2-(2,3,6-trichlorophenyl)nicotinate
• CAS No: 1361498-36-3
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4923222
• Update Time: 2025-10-28

Methyl 5-fluoro-2-(2,3,6-trichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-2-(2,3,6-trichlorophenyl)nicotinate

• Inchi： 1S/C13H7Cl3FNO2/c1-20-13(19)7-4-6(17)5-18-12(7)10-8(14)2-3-9(15)11(10)16/h2-5H,1H3
• InChI Key： WEACLCITADEWRI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(C(=O)OC)=CC(=CN=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 4.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-fluoro-2-(2,3,6-trichlorophenyl)nicotinate

Methyl 5-fluoro-2-(2,3,6-trichlorophenyl)nicotinate (CAS No. 1361498-36-3): A Comprehensive Overview

Methyl 5-fluoro-2-(2,3,6-trichlorophenyl)nicotinate (CAS No. 1361498-36-3) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of nicotinate derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a fluoro substituent and trichlorophenyl group, contribute to its distinct chemical properties and biological interactions.

The molecular structure of Methyl 5-fluoro-2-(2,3,6-trichlorophenyl)nicotinate consists of a nicotinic acid esterified with a methyl group at the carboxyl position. The fluorine atom at the 5-position and the trichlorophenyl group at the 2-position are key functional groups that influence its reactivity and biological activity. The trichlorophenyl moiety is known to enhance lipophilicity and binding affinity to certain biological targets, while the fluorine atom can modulate metabolic stability and pharmacokinetic profiles.

In recent years, there has been growing interest in nicotinate derivatives due to their potential roles in modulating various biological pathways. Research has indicated that compounds with similar structural motifs may exhibit properties such as anti-inflammatory, analgesic, and neuroprotective effects. The presence of both fluoro and trichlorophenyl substituents in Methyl 5-fluoro-2-(2,3,6-trichlorophenyl)nicotinate suggests that it may interact with multiple targets, making it a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Studies have shown that nicotinate derivatives can influence enzyme activity and receptor binding, which are critical mechanisms in many disease pathways. The specific arrangement of atoms in Methyl 5-fluoro-2-(2,3,6-trichlorophenyl)nicotinate may enable it to interact with biological targets in a unique manner, potentially leading to the discovery of new treatments for conditions such as neurodegenerative diseases and chronic inflammation.

The synthesis of Methyl 5-fluoro-2-(2,3,6-trichlorophenyl)nicotinate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoro group typically requires specialized fluorinating agents and catalysts to ensure high yield and purity. Similarly, the attachment of the trichlorophenyl group necessitates careful consideration of reaction pathways to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve optimal results.

Evaluation of the pharmacological properties of Methyl 5-fluoro-2-(2,3,6-trichlorophenyl)nicotinate has been conducted through both in vitro and in vivo studies. In vitro assays have revealed potential interactions with enzymes such as cytochrome P450 isoforms, which play a crucial role in drug metabolism. Additionally, preliminary studies suggest that this compound may exhibit binding affinity to nicotinic acetylcholine receptors (nAChRs), which are involved in various physiological processes including neurotransmission and muscle contraction.

The impact of fluorine substitution on the pharmacokinetic profile of Methyl 5-fluoro-2-(2,3,6-trichlorophenyl)nicotinate is an area of active research. Fluorine atoms are known to enhance metabolic stability by resisting degradation through hydrolysis or oxidation. This property can lead to improved bioavailability and prolonged half-life for pharmaceutical compounds. Furthermore, fluorine substitution can influence solubility and distribution within biological systems, which are critical factors in drug design.

In conclusion, Methyl 5-fluoro-2-(2,3,6-trichlorophenyl)nicotinate represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies for a wide range of diseases.